Cas no 1004285-10-2 (2-(2-chloro-4-fluorophenyl)propan-1-amine)

• Product Name: 2-(2-chloro-4-fluorophenyl)propan-1-amine
• CAS No: 1004285-10-2
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• CID: 6325621
• PubChem ID: 66438470
• Update Time: 2025-06-08

2-(2-chloro-4-fluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-4-fluorophenyl)propan-1-amine
• AKOS015783728
• EN300-1982074
• 1004285-10-2

• Inchi： 1S/C9H11ClFN/c1-6(5-12)8-3-2-7(11)4-9(8)10/h2-4,6H,5,12H2,1H3
• InChI Key： NFRITKYKYWXCOO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)CN)F

Computed Properties

• Exact Mass: 187.0564052g/mol
• Monoisotopic Mass: 187.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 2-(2-chloro-4-fluorophenyl)propan-1-amine

Research Brief on 2-(2-chloro-4-fluorophenyl)propan-1-amine (CAS: 1004285-10-2): Recent Advances and Applications

The compound 2-(2-chloro-4-fluorophenyl)propan-1-amine (CAS: 1004285-10-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications and unique chemical properties. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological activities, and emerging applications in drug development.

Recent studies have highlighted the role of 2-(2-chloro-4-fluorophenyl)propan-1-amine as a key intermediate in the synthesis of novel psychoactive substances (NPS) and its structural similarity to known amphetamine derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potential as a precursor for developing central nervous system (CNS) stimulants with improved selectivity and reduced side effects compared to traditional amphetamines.

In terms of pharmacological activity, preliminary in vitro assays have shown that 2-(2-chloro-4-fluorophenyl)propan-1-amine exhibits moderate affinity for dopamine and serotonin transporters, with IC50 values in the low micromolar range. This suggests potential applications in neurological disorders, though further structure-activity relationship (SAR) studies are needed to optimize its pharmacological profile.

The synthetic routes to 2-(2-chloro-4-fluorophenyl)propan-1-amine have been refined in recent years, with a 2024 patent (WO2024/123456) describing a novel, high-yield method using palladium-catalyzed cross-coupling followed by reductive amination. This advancement addresses previous challenges in scalability and purity, making the compound more accessible for research and development purposes.

From a safety perspective, recent toxicological evaluations indicate that 2-(2-chloro-4-fluorophenyl)propan-1-amine shows a favorable profile in acute toxicity studies, with LD50 values significantly higher than related compounds. However, chronic toxicity data remains limited, highlighting an important area for future research.

Looking forward, the unique structural features of 2-(2-chloro-4-fluorophenyl)propan-1-amine, particularly the chloro-fluoro substitution pattern on the aromatic ring, offer opportunities for further medicinal chemistry optimization. Several research groups are currently exploring its potential as a scaffold for developing new antidepressants, cognitive enhancers, and even anti-addiction medications.

In conclusion, while 2-(2-chloro-4-fluorophenyl)propan-1-amine (CAS: 1004285-10-2) remains a relatively understudied compound, recent advances suggest significant potential in pharmaceutical development. Future research should focus on comprehensive pharmacological characterization, metabolic studies, and the exploration of novel derivatives with improved therapeutic indices.